Cas no 1803803-61-3 (2-Methoxy-3,4,5-trifluorobenzamide)

• Product Name: 2-Methoxy-3,4,5-trifluorobenzamide
• CAS No: 1803803-61-3
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4794628
• Update Time: 2025-10-30

2-Methoxy-3,4,5-trifluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3,4,5-trifluorobenzamide
• FC=1C(=C(C(=C(C(=O)N)C=1)OC)F)F

• Inchi： 1S/C8H6F3NO2/c1-14-7-3(8(12)13)2-4(9)5(10)6(7)11/h2H,1H3,(H2,12,13)
• InChI Key： OFJORQQSJCVYFP-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(C(N)=O)=C1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Additional information on 2-Methoxy-3,4,5-trifluorobenzamide

Recent Advances in the Study of 2-Methoxy-3,4,5-trifluorobenzamide (CAS: 1803803-61-3) in Chemical Biology and Pharmaceutical Research

2-Methoxy-3,4,5-trifluorobenzamide (CAS: 1803803-61-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorinated aromatic ring and methoxy substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-Methoxy-3,4,5-trifluorobenzamide, highlighting its efficient production via a multi-step process involving fluorination and amidation reactions. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also reported preliminary data on its bioavailability and metabolic stability, which are critical factors for its potential use as a drug candidate.

In another groundbreaking study, researchers investigated the compound's interaction with specific biological targets, particularly enzymes involved in inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 2-Methoxy-3,4,5-trifluorobenzamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding suggests its potential application in the development of novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has explored the compound's role in oncology. A recent preprint on bioRxiv detailed its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposed that the trifluorinated aromatic moiety of 2-Methoxy-3,4,5-trifluorobenzamide enhances its binding affinity to specific oncogenic proteins, thereby disrupting critical signaling pathways involved in tumor growth. These findings open new avenues for the design of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2-Methoxy-3,4,5-trifluorobenzamide. Current research is focused on optimizing its pharmacokinetic profile and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials. The ongoing studies aim to elucidate its full therapeutic potential and establish its safety profile for human use.

In conclusion, 2-Methoxy-3,4,5-trifluorobenzamide (CAS: 1803803-61-3) represents a compelling area of research in chemical biology and drug development. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Future research should focus on addressing the current limitations and exploring its applications in diverse therapeutic areas, including inflammation, oncology, and beyond.